Cas no 896303-17-6 (6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate)

• Product Name: 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate
• CAS No: 896303-17-6
• MF: C₁₉H₁₇NO₆S₂
• MW: 419.471382856369
• CID: 5857234
• PubChem ID: 18574004
• Update Time: 2025-06-09

6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• [6-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,5-dimethoxybenzoate
• 896303-17-6
• 6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate
• F2566-0048
• SR-01000022754-1
• SR-01000022754
• 6-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate
• AKOS024660692
• 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate

• Inchi： 1S/C19H17NO6S2/c1-11-9-27-19(20-11)28-10-15-7-16(21)17(8-25-15)26-18(22)12-4-13(23-2)6-14(5-12)24-3/h4-9H,10H2,1-3H3
• InChI Key： FVTKMECELAHABT-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC(C)=CS2)OC=1)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 419.04972961g/mol
• Monoisotopic Mass: 419.04972961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 138Ų

Additional information on 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate

Introduction to 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate (CAS No. 896303-17-6)

6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate (CAS No. 896303-17-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, which include a thiazole ring, a sulfanyl group, and a substituted pyran ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate is particularly noteworthy for its intricate arrangement of functional groups. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its biological activity and has been extensively studied in the development of various pharmaceutical agents. The sulfanyl group (–S–) attached to the thiazole ring further enhances the compound's reactivity and potential for forming stable complexes with metal ions or other biomolecules.

The pyran ring, a six-membered heterocyclic compound containing an oxygen atom, is another key structural feature of this compound. The presence of the pyran ring, along with the dimethoxybenzoate substituent, imparts additional stability and solubility properties to the molecule. These characteristics are crucial for optimizing the compound's pharmacokinetic profile and enhancing its bioavailability.

Recent studies have explored the potential therapeutic applications of 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have potential as a novel anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antioxidant activity. Free radicals and oxidative stress are known to play a critical role in various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has shown that 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate possesses potent antioxidant properties, as evidenced by its ability to scavenge free radicals and inhibit lipid peroxidation. This makes it a promising candidate for developing new therapeutic strategies to combat oxidative stress-related diseases.

In addition to its anti-inflammatory and antioxidant properties, 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate has also been investigated for its anticancer potential. Preliminary studies have indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer cells and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The synthesis of 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-o xo - 4 H - pyran - 3 - yl 3 , 5 - dimethoxybenzoate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of a thiazole derivative with a suitable sulfanyl reagent followed by coupling with a substituted pyran derivative. Advanced techniques such as microwave-assisted synthesis and catalyst-mediated reactions have been employed to optimize the synthesis process and improve efficiency.

The characterization of this compound typically involves a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed information about the molecular structure and confirm the identity of the synthesized product. Additionally, crystallographic analysis can be used to determine the three-dimensional structure of the compound at an atomic level.

In conclusion, 6-{(4-methyl - 1 , 3 - th iazol - 2 - yl )sulf anylm ethyl } - 4 - ox o - 4 H - pyr an - 3 - yl 3 , 5 - dim eth oxybe nzo ate (CAS No. 896303 - 17 - 6) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical settings. As our understanding of this compound deepens, it holds great promise for contributing to advancements in medicinal chemistry and pharmaceutical science.